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Compound of Interest

Compound Name: Tris(4-formylphenyl)amine

Cat. No.: B039881

For Researchers, Scientists, and Drug Development Professionals

Tris(4-formylphenyl)amine is a versatile building block in organic synthesis, frequently
employed in the development of novel materials and as a precursor in various chemical
reactions.[1] As with any chemical reagent, a thorough understanding of its hazard profile and
proper handling procedures is paramount to ensure laboratory safety and experimental
integrity. This technical guide provides a comprehensive overview of the safety data and
handling protocols for Tris(4-formylphenyl)amine, designed for researchers, scientists, and
drug development professionals.

Core Safety and Physical Data

A summary of the key quantitative data for Tris(4-formylphenyl)amine is presented below,
offering a quick reference for its physical and chemical properties, as well as its hazard
classifications.

Table 1: Physical and Chemical Properties of Tris(4-formylphenyl)amine
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Property Value Source(s)
Molecular Formula C21H15NOs3 [2][3]
Molecular Weight 329.35 g/mol [3]

CAS Number 119001-43-3 [3]
Appearance Yellow solid [1]

Melting Point 243 - 248 °C [3]
Solubility Soluble in Chloroform

Table 2: GHS Hazard Classification and Statements for Tris(4-formylphenyl)amine

Classificati . Signal
Code Statement Pictogram Source(s)
on Word
Ski May cause GHSO07
in
o H317 an allergic (Exclamation Warning [21[31[4]
Sensitization

skin reaction Mark)

Hazardous to May cause
the aquatic long lasting )
) ) No Signal
environment, H413 harmful No Pictogram Word [21[3114]
or
long-term effects to
hazard aquatic life

Experimental Handling Protocols

Given the hazard profile of Tris(4-formylphenyl)amine, particularly its potential as a skin
sensitizer, a stringent handling protocol is essential. The following is a general methodology for
the safe handling of this compound in a laboratory setting.

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against exposure. The following should be worn at
all times when handling Tris(4-formylphenyl)amine:
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e Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory. Contaminated work clothing
should not be allowed out of the workplace.[1]

o Eye Protection: Safety glasses or goggles to protect against dust particles.[3]

o Respiratory Protection: A dust mask (type N95 or equivalent) is recommended, especially
when handling the solid form, to avoid inhalation.[3]

o Lab Coat: A standard laboratory coat should be worn to protect clothing.

Engineering Controls

e Fume Hood: All weighing and handling of solid Tris(4-formylphenyl)amine should be
conducted in a certified chemical fume hood to minimize inhalation exposure.

» Ventilation: Ensure the laboratory has adequate general ventilation.

Handling and Storage

¢ Avoid Contact: Avoid direct contact with skin and eyes.[1]
e Avoid Dust Formation: Handle the solid carefully to prevent the generation of dust.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. The
recommended storage temperature is between 10°C and 25°C.[5]

» Incompatibilities: Keep away from strong oxidizing agents.

Spill and Waste Disposal

o Spills: In case of a spill, avoid breathing dust.[1] Carefully sweep up the solid material, place
it in a sealed container for disposal, and clean the area with an appropriate solvent.

» Waste Disposal: Dispose of waste material in accordance with local, state, and federal
regulations. Avoid release to the environment.[1]

First Aid Measures
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Skin Contact: If on skin, wash with plenty of water.[1] If skin irritation or rash occurs, get
medical advice/attention.[1] Take off contaminated clothing and wash it before reuse.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.

Inhalation: Move the person to fresh air.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek medical attention.

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of Tris(4-
formylphenyl)amine from receipt of the chemical to its final disposal.

Preparation Handling Cleanup & Disposal

Assess Hazards Don Appropriate PPE Prepare Work Area . ' Dispose of Waste
(505 Review) H (Gloves, Gougles, Mask) (Fume Hood) {—  Weigh Chemical Perform Experiment  |{—3+{ Decontaminate Glassware (Follow Regulations) Doff PPE

Click to download full resolution via product page
A workflow for the safe handling of Tris(4-formylphenyl)amine.

This guide is intended to provide a foundation for the safe handling of Tris(4-
formylphenyl)amine. It is crucial for researchers to always consult the most up-to-date Safety
Data Sheet (SDS) provided by the supplier before use and to adhere to all institutional and
regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Page loading... [wap.guidechem.com]

2. Tris(4-formylphenyl)amine | C21H15NO3 | CID 231956 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 3. =(4-FEEEE)R 97% | Sigma-Aldrich [sigmaaldrich.com]
e 4. CAS # 119001-43-3, Tris(4-formylphenyl)amine - chemBlink [chemblink.com]
e 5. Tris(4-formylphenyl)amine | 119001-43-3 | FT62288 [biosynth.com]
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formylphenyl)amine: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b039881#tris-4-formylphenyl-amine-safety-data-sheet-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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